Cas no 119798-44-6 (Stearidonic Acid Ethyl Ester)

• Product Name: Stearidonic Acid Ethyl Ester
• CAS No: 119798-44-6
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 202225
• PubChem ID: 6450798
• Update Time: 2025-10-06

Stearidonic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15-Octadecatetraenoicacid, ethyl ester, (6Z,9Z,12Z,15Z)-
• Stearidonic Acid Ethyl Ester
• ethyl stearidonate
• Stearidonic Acid Eth
• 6,9,12,15-octadecatetraenoic acid
• (6Z,9Z,12Z,15Z)-6,9,12,15-Octadecatetraenoic Acid Ethyl Ester
• (all-Z)- 6,9,12,15-Octadecatetraenoic Acid Ethyl Ester Ethyl Stearidonate
• ethyl (6Z,9Z,12Z,15Z)-octadeca-6,9,12,15-tetraenoate
• SR-01000946752-1
• UNII-5388AU988H
• 5388AU988H
• Ethyl 6,9,12,15-octadecatetraenoate
• DTXSID90864936
• 6,9,12,15-Octadecatetraenoic acid, ethyl ester, (6Z,9Z,12Z,15Z)-
• HMS3649P18
• Ethyl 6,9,12,15-octadecatetraenoate (all Z)-
• ethyl (6Z,9Z,12Z,15Z)-octadecatetraenoate
• Ethyl (6Z,9Z,12Z,15Z)-6,9,12,15-octadecatetraenoate
• CHEBI:84856
• SR-01000946752
• CS-0079795
• all-cis-ethyl octadeca-6,9,12,15-tetraenoate
• HY-120987
• RIDOSNBWMUADGT-AFSLFLIVSA-N
• AKOS025294153
• Q27158124
• 119798-44-6
• J-004200
• 6,9,12,15-Octadecatetraenoic acid, ethyl ester, (all Z)-
• G89974

• Inchi： 1S/C20H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12,14-15H,3-4,7,10,13,16-19H2,1-2H3/b6-5-,9-8-,12-11-,15-14-
• InChI Key： RIDOSNBWMUADGT-AFSLFLIVSA-N
• SMILES： O(CC)C(CCCC/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 288.24500
• Monoisotopic Mass: 304.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.9

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 389.4±31.0 °C at 760 mmHg
• Flash Point: 103.1±23.2 °C
• Refractive Index: 1.486
• PSA: 17.07000
• LogP: 6.33100
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Stearidonic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)